Cas no 864759-39-7 (N-methyl-N-(2-pyridyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide)

• Product Name: N-methyl-N-(2-pyridyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• CAS No: 864759-39-7
• MF: C₁₉H₂₃BN₂O₃
• MW: 338.208524942398
• CID: 720813
• PubChem ID: 17999265
• Update Time: 2025-05-19

N-methyl-N-(2-pyridyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-methyl-N-2-pyridinyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• N-METHYL-N-PYRIDIN-2-YL-4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-BENZAMIDE
• N-methyl-N-pyridin-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• N-methyl-N-(2-pyridyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• SB83259
• DTXSID70592321
• n-methyl-n-pyridin-2-yl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzamide
• N-Methyl-N-(pyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• 864759-39-7
• starbld0019383

• Inchi： 1S/C19H23BN2O3/c1-18(2)19(3,4)25-20(24-18)15-11-9-14(10-12-15)17(23)22(5)16-8-6-7-13-21-16/h6-13H,1-5H3
• InChI Key： OXKVMBVKODZKBI-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(N(C)C3C=CC=CN=3)=O)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 338.1801728g/mol
• Monoisotopic Mass: 338.1801728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.7Ų

Experimental Properties

• PSA: 51.66000
• LogP: 2.65740

Additional information on N-methyl-N-(2-pyridyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

Research Briefing on N-methyl-N-(2-pyridyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (CAS: 864759-39-7)

The compound N-methyl-N-(2-pyridyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (CAS: 864759-39-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of boron-containing molecules, which are increasingly being explored for their utility in Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in the construction of complex organic molecules, particularly in the development of pharmaceuticals. The presence of the dioxaborolane moiety in the compound enhances its stability and reactivity, making it a valuable tool in synthetic chemistry.

In addition to its synthetic utility, preliminary investigations have suggested that N-methyl-N-(2-pyridyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide may exhibit promising biological activity. For instance, recent in vitro studies have demonstrated its potential as an inhibitor of certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. These findings underscore the compound's relevance in the development of targeted therapies.

Further research is needed to fully elucidate the pharmacological profile of this compound, including its pharmacokinetics, toxicity, and mechanism of action. However, the current body of evidence suggests that it holds considerable promise as a scaffold for the design of novel therapeutic agents. Future studies should focus on optimizing its structure to enhance its efficacy and selectivity, as well as exploring its potential in combination therapies.

In conclusion, N-methyl-N-(2-pyridyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique chemical properties and preliminary biological activity make it a subject of ongoing research, with potential applications spanning from synthetic chemistry to medicinal therapeutics. Continued investigation into this compound is likely to yield valuable insights and contribute to the advancement of the field.